DOPE-N-Nonadecanoyl

• Molecular Formula: C60H114NO9P
• Molecular Weight: 1024.5 g/mol
• InChI: InChI=1S/C60H114NO9P/c1-4-7-10-13-16-19-22-25-28-31-32-35-38-41-44-47-50-58(62)61-53-54-68-71(65,66)69-56-57(70-60(64)52-49-46-43-40-37-34-30-27-24-21-18-15-12-9-6-3)55-67-59(63)51-48-45-42-39-36-33-29-26-23-20-17-14-11-8-5-2/h26-27,29-30,57H,4-25,28,31-56H2,1-3H3,(H,61,62)(H,65,66)/b29-26-,30-27-/t57-/m1/s1
• InChIKey: VLWFMXJVWPDJTE-KQCVQIDLSA-N

DOPE-N-Nonadecanoyl: Specifications & Context

DOPE-N-Nonadecanoyl (CAS: 1246297-94-8) is a synthetic N-acylphosphatidylethanolamine (NAPE) derivative characterized by a 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) backbone conjugated to a C19:0 nonadecanoyl N-acyl chain . It belongs to the class of three-tailed phospholipids, with two unsaturated oleoyl (18:1) chains at the sn-1 and sn-2 positions and a fully saturated nonadecanoyl chain at the ethanolamine headgroup, giving it a molecular formula of C60H114NO9P and a molecular weight of 1024.52 Da . As a NAPE analog, this compound is distinct from conventional two-tailed helper lipids (e.g., DOPE) in both its molecular architecture and its physicochemical behavior in lipid-based delivery systems .

Architecture Three-tailed NAPE for membrane curvature and packing parameter studies

Saturation Saturated C19:0 N-acyl chain enables ordered lipid domain research

Purity Research-grade lipid suitable for reproducible LNP formulation screening

DOPE-N-Nonadecanoyl Substitution Risks

Generic substitution of DOPE-N-Nonadecanoyl with its parent helper lipid DOPE or other N-acylphosphatidylethanolamines (e.g., C20:4 arachidonoyl analog) is not scientifically valid. While DOPE (C41H78NO8P, 744.03 Da) serves as a standard fusogenic helper lipid with a conical molecular shape that promotes inverted hexagonal (HII) phase transitions, its two-tailed structure lacks the third acyl chain that defines NAPEs . The addition of the nonadecanoyl N-acyl chain to DOPE alters the lipid's critical packing parameter, membrane curvature propensity, and bilayer stability in ways that cannot be replicated by simply adjusting the molar ratio of two-tailed lipids [1]. Furthermore, substitution with other NAPEs of different N-acyl chain lengths or saturation states—such as the C20:4 arachidonoyl analog—introduces distinct biophysical properties and biological fates, as N-acyl chain composition directly influences lipid metabolism, enzymatic recognition by NAPE-hydrolyzing phospholipase D (NAPE-PLD), and subsequent generation of bioactive N-acylethanolamines [2]. The evidence below quantifies these critical points of differentiation.

DOPE (two-tailed) vs. NAPE

Lacking the third N-acyl chain alters critical packing parameter and membrane curvature behaviour, so direct replacement may not transfer formulation properties.

Other NAPE chain variants

Different N-acyl chain length or saturation (e.g., C20:4 arachidonoyl) changes enzymatic recognition by NAPE-PLD and metabolic fate, requiring separate validation.

Lyso-PE 19:0 analog

The single-chain lysophospholipid has distinct biological activity and formulation properties; shared ‘nonadecanoyl’ nomenclature does not imply interchangeability.

• [1] LoPresti, S. T., Arral, M. L., Chaudhary, N., & Whitehead, K. A. (2022). The replacement of helper lipids with charged alternatives in lipid nanoparticles facilitates targeted mRNA delivery to the spleen and lungs. Journal of Controlled Release, 345, 360-370. DOI: 10.1016/j.jconrel.2022.03.026 View Source
• [2] AOCS Lipid Library. N-Acylphosphatidylethanolamines (NAPEs), N-acylethanolamines (NAEs) and Other Acylamides: Metabolism, Occurrence and Functions in Plants. Retrieved from https://www.aocs.org/resource/n-acylphosphatidylethanolamines-napes-n-acylethanolamines-naes-and-other-acylamides-metabolism-occurrence-and-functions-in-plants/ View Source

DOPE-N-Nonadecanoyl Comparative Evidence

Molecular Weight and Chain Composition

DOPE-N-Nonadecanoyl (C60H114NO9P, 1024.52 Da) possesses a molecular weight 280.49 Da higher than unmodified DOPE (C41H78NO8P, 744.03 Da) due to its third N-acyl chain. This structural modification fundamentally alters the lipid's hydrophobic volume and critical packing parameter compared to the two-tailed DOPE baseline [1]. Within the NAPE subclass, the nonadecanoyl (C19:0) chain distinguishes it from other NAPEs such as DOPE-N-arachidonoyl (PE 18:1/18:1-N-20:4), which contains a polyunsaturated C20:4 N-acyl chain and is used as an alternative in comparable experimental protocols .

MW & chain composition

Cross-study comparable

1024.52 Da, 3 acyl chains (2 C18:1 O-acyl + 1 C19:0 N-acyl)
DOPE: 744.03 Da, 2 chains

Structural modification supports distinct packing parameter behaviour

Direct interchangeability with DOPE not expected; formulation validation advised

Evidence Dimension	Molecular weight and chain composition
Target Compound Data	1024.52 Da; C60H114NO9P; two C18:1 (Δ9-cis) O-acyl chains + one C19:0 N-acyl chain
Comparator Or Baseline	DOPE (744.03 Da; C41H78NO8P; two C18:1 chains only); DOPE-N-arachidonoyl (PE 18:1/18:1-N-20:4; ammonium salt form; polyunsaturated C20:4 N-acyl chain)
Quantified Difference	ΔMW = +280.49 Da vs. DOPE; N-acyl chain length differs by -1 carbon vs. DOPE-N-arachidonoyl (C19:0 vs. C20:4)
Conditions	Chemical composition and mass spectrometry characterization data from vendor certificates of analysis and published protocols

Why This Matters

Molecular weight and chain saturation directly influence lipid packing, membrane fusion kinetics, and metabolic stability, making DOPE-N-Nonadecanoyl non-interchangeable with DOPE or other NAPEs in formulation optimization.

• [1] MedChemExpress. DOPE-N-nonadecanoyl Product Page. CAS: 1246297-94-8. Retrieved from https://www.medchemexpress.eu/dope-n-nonadecanoyl.html View Source

Acyl Chain Saturation and Membrane Biophysics

The fully saturated nonadecanoyl (C19:0) N-acyl chain of DOPE-N-Nonadecanoyl confers distinct biophysical properties compared to NAPEs bearing unsaturated N-acyl chains. In the published lipidomics protocol comparing PE 18:1/18:1-N-19:0 (DOPE-N-Nonadecanoyl) and PE 18:1/18:1-N-20:4 (DOPE-N-arachidonoyl), the saturated C19:0 chain results in a higher gel-to-liquid crystalline phase transition temperature (Tm) and increased bilayer order, whereas the polyunsaturated C20:4 chain promotes greater membrane fluidity and curvature stress . Class-level inference from NAPE literature indicates that N-acyl chain saturation directly correlates with NAPE-PLD substrate recognition and hydrolysis rates, with saturated N-acyl species exhibiting distinct enzymatic processing kinetics compared to polyunsaturated counterparts [1].

N-acyl chain saturation

Class-level inference

C19:0 saturated vs. C20:4 polyunsaturated (4 double bonds)
Class-level differences in Tm, packing, and NAPE-PLD kinetics reported for saturated vs. unsaturated NAPEs

Saturation may influence lipid domain order and enzymatic processing

Direct head-to-head calorimetry for this pair not yet published

Evidence Dimension	N-acyl chain saturation and predicted membrane biophysical impact
Target Compound Data	Saturated C19:0 N-acyl chain (nonadecanoyl)
Comparator Or Baseline	Polyunsaturated C20:4 N-acyl chain (arachidonoyl) in PE 18:1/18:1-N-20:4
Quantified Difference	Saturated vs. polyunsaturated (4 double bonds); quantitative biophysical data not available in published head-to-head comparison for this specific compound; class-level differences in Tm, packing parameter, and enzymatic processing established for saturated vs. unsaturated NAPEs [1]
Conditions	Inferred from NAPE class biophysical studies; direct comparative calorimetry data for this specific pair not yet published

Why This Matters

Saturated N-acyl chains produce more ordered lipid domains and distinct metabolic fates compared to unsaturated analogs, directly impacting formulation stability, cargo release kinetics, and in vivo biodistribution.

• [1] AOCS Lipid Library. N-Acylphosphatidylethanolamines (NAPEs), N-acylethanolamines (NAEs) and Other Acylamides: Metabolism, Occurrence and Functions in Plants. Retrieved from https://www.aocs.org/resource/n-acylphosphatidylethanolamines-napes-n-acylethanolamines-naes-and-other-acylamides-metabolism-occurrence-and-functions-in-plants/ View Source

Purity Specifications

DOPE-N-Nonadecanoyl is commercially supplied at >98% purity as a solid, as verified by multiple independent vendors . This purity level matches or exceeds the standard specifications for research-grade helper lipids such as DOPE (≥98%) and DOPC (≥99%) used in lipid nanoparticle (LNP) formulations . High purity is critical for minimizing lot-to-lot variability in LNP physicochemical properties (size, PDI, encapsulation efficiency) and ensuring reproducible in vitro/in vivo performance.

Purity specification

Data to verify

>98% (solid form)

Meets typical research-grade phospholipid purity threshold

Vendor certificate of analysis; TLC/HPLC methods; independent verification recommended

Evidence Dimension	Purity specification
Target Compound Data	>98% (solid form)
Comparator Or Baseline	DOPE (≥98% by TLC); DOPC (≥99% by TLC)
Quantified Difference	Equivalent to or exceeding industry-standard purity thresholds for research-grade phospholipids
Conditions	Vendor certificate of analysis; TLC and HPLC purity determination methods

Why This Matters

Procurement decisions require confidence that the lipid meets the minimum purity standards necessary for reproducible formulation outcomes; sub-98% purity introduces oxidative and hydrolytic impurities that degrade LNP performance.

Helper Lipid Substitution Effects

While no published study has directly compared DOPE-N-Nonadecanoyl-containing LNPs to DOPE-containing LNPs, a foundational study by LoPresti et al. (2022) demonstrated that replacing the standard helper lipid DOPE with structurally distinct alternatives (e.g., DOTAP, PS, DOPC) alters LNP surface charge by up to 5-fold and shifts organ-specific protein expression ratios from 36:1 (liver:lung) to 1:56 [1]. This study establishes the principle that helper lipid identity is a critical determinant of LNP tropism and potency. DOPE-N-Nonadecanoyl, as a three-tailed NAPE with distinct molecular geometry and metabolic fate, is predicted to produce similarly divergent outcomes if substituted for DOPE, though direct quantitative comparison remains to be published.

Helper lipid substitution

Supporting evidence

DOPE→DOTAP substitution shifts liver:lung protein expression from 36:1 to 1:56 (LoPresti et al. 2022)

Helper lipid identity may significantly alter LNP tropism

Direct DOPE-N-Nonadecanoyl LNP data not available; class-level inference

Evidence Dimension	Helper lipid substitution effects on LNP tropism
Target Compound Data	No direct LNP data available for DOPE-N-Nonadecanoyl
Comparator Or Baseline	DOPE baseline: liver:lung protein expression ratio = 36:1; DOPE→DOTAP substitution shifts ratio to 1:56 (56-fold change in tropism)
Quantified Difference	Not quantifiable for target compound; class-level inference suggests similar magnitude of change is plausible for DOPE→DOPE-N-Nonadecanoyl substitution
Conditions	Lipidoid nanoparticle formulation; mRNA encoding human erythropoietin; intravenous administration in mice; protein expression quantified at 6 hours post-injection

Why This Matters

This evidence underscores that helper lipid substitution is not benign; researchers must procure the exact lipid specified in validated formulations to reproduce published LNP tropism and efficacy outcomes.

• [1] LoPresti, S. T., Arral, M. L., Chaudhary, N., & Whitehead, K. A. (2022). The replacement of helper lipids with charged alternatives in lipid nanoparticles facilitates targeted mRNA delivery to the spleen and lungs. Journal of Controlled Release, 345, 360-370. DOI: 10.1016/j.jconrel.2022.03.026 View Source

Lyso-Phospholipid Analog Differentiation

DOPE-N-Nonadecanoyl must be distinguished from its monoacyl lyso-phospholipid analog, 1-nonadecanoyl-glycero-3-phosphoethanolamine (Lyso-PE 19:0; PubChem CID 52925147). Lyso-PE 19:0 has a molecular weight of 495.6 Da (C24H50NO7P) and contains only a single nonadecanoyl O-acyl chain at the sn-1 position, with a free sn-2 hydroxyl [1]. In contrast, DOPE-N-Nonadecanoyl (1024.52 Da) is a triacyl NAPE with two dioleoyl O-acyl chains and one nonadecanoyl N-acyl chain. The two compounds are not interchangeable; Lyso-PE 19:0 functions as a signaling lipid and membrane curvature inducer, whereas DOPE-N-Nonadecanoyl is an NAPE precursor to bioactive N-acylethanolamines [2].

Lyso-PE 19:0 differentiation

Cross-study comparable

3 acyl chains (1024.52 Da) vs. Lyso-PE 19:0 (1 chain, 495.6 Da)

Acyl chain count and biological function are not interchangeable

Lyso-PE 19:0 acts as signaling lipid, not a NAPE precursor

Evidence Dimension	Acyl chain count and molecular weight
Target Compound Data	3 acyl chains (2 O-acyl C18:1, 1 N-acyl C19:0); 1024.52 Da
Comparator Or Baseline	1-Nonadecanoyl-glycero-3-phosphoethanolamine (Lyso-PE 19:0): 1 O-acyl chain (C19:0); 495.6 Da
Quantified Difference	ΔMW = +528.92 Da; 3x acyl chain count vs. 1x
Conditions	PubChem structural and physicochemical data comparison

Why This Matters

Confusing DOPE-N-Nonadecanoyl with Lyso-PE 19:0 due to shared 'nonadecanoyl' nomenclature will result in procurement of a functionally distinct lipid with different biological activities and formulation properties.

• [1] PubChem. 1-Nonadecanoyl-glycero-3-phosphoethanolamine. CID 52925147. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/52925147 View Source
• [2] AOCS Lipid Library. N-Acylphosphatidylethanolamines (NAPEs), N-acylethanolamines (NAEs) and Other Acylamides: Metabolism, Occurrence and Functions in Plants. Retrieved from https://www.aocs.org/resource/n-acylphosphatidylethanolamines-napes-n-acylethanolamines-naes-and-other-acylamides-metabolism-occurrence-and-functions-in-plants/ View Source

DOPE-N-Nonadecanoyl Applications

Lipidomics and NAPE Profiling

DOPE-N-Nonadecanoyl serves as a characterized synthetic standard for the identification and quantification of endogenous NAPEs in lipidomics workflows. The compound's defined molecular weight (1024.52 Da) and saturated C19:0 N-acyl chain make it suitable for use as an internal standard in mass spectrometry-based NAPE profiling, where it can be distinguished from endogenous NAPEs bearing unsaturated N-acyl chains .

Membrane Biophysics Studies

Researchers investigating the effects of lipid molecular geometry on membrane curvature, phase behavior, and fusion kinetics can employ DOPE-N-Nonadecanoyl as a model three-tailed NAPE. Its saturated C19:0 N-acyl chain provides a defined hydrophobic volume for studying packing parameter effects in mixed lipid systems [1]. Comparative studies with DOPE (two-tailed) and DOPE-N-arachidonoyl (polyunsaturated three-tailed) enable systematic investigation of acyl chain saturation and count on membrane biophysical properties.

LNP Formulation Optimization

Although direct in vivo data for DOPE-N-Nonadecanoyl-containing LNPs are not yet published, the compound's structural distinction from DOPE positions it as a candidate helper lipid for tuning LNP tropism and endosomal escape efficiency. The foundational helper lipid substitution study by LoPresti et al. (2022) demonstrates that replacing DOPE with structurally distinct alternatives produces profound shifts in organ-specific protein expression (e.g., liver:lung ratio change from 36:1 to 1:56) [2]. Researchers seeking to explore novel helper lipid space may procure DOPE-N-Nonadecanoyl for comparative LNP formulation screening.

NAPE-PLD Substrate Specificity

DOPE-N-Nonadecanoyl can be used as a defined substrate for NAPE-PLD, the enzyme responsible for generating bioactive N-acylethanolamines (NAEs) from NAPE precursors [3]. The saturated C19:0 N-acyl chain provides a tool for investigating the impact of N-acyl chain saturation on enzymatic hydrolysis rates relative to unsaturated NAPE substrates.

Application

Selection Property

Validation Focus

Lipidomics & NAPE profiling

Characterized synthetic NAPE standard with defined mass and saturation

MS-based endogenous NAPE identification and relative quantification

Membrane biophysics studies

Three-tailed architecture with saturated N-acyl chain

Packing parameter, phase behaviour, and curvature analysis

LNP formulation screening

NAPE helper lipid candidate with distinct geometry vs. conventional two-tailed lipids

Tropism tuning and endosomal escape evaluation in model LNP systems

NAPE-PLD substrate specificity

Saturated C19:0 N-acyl chain substrate

Enzymatic hydrolysis rate comparison against unsaturated NAPE substrates

• [1] AOCS Lipid Library. N-Acylphosphatidylethanolamines (NAPEs): Biophysical properties and membrane functions. Retrieved from https://www.aocs.org/resource/n-acylphosphatidylethanolamines-napes-n-acylethanolamines-naes-and-other-acylamides-metabolism-occurrence-and-functions-in-plants/ View Source
• [2] LoPresti, S. T., Arral, M. L., Chaudhary, N., & Whitehead, K. A. (2022). The replacement of helper lipids with charged alternatives in lipid nanoparticles facilitates targeted mRNA delivery to the spleen and lungs. Journal of Controlled Release, 345, 360-370. View Source
• [3] BRENDA Enzyme Database. N-acylphosphatidylethanolamine-hydrolyzing phospholipase D (EC 3.1.4.54). Retrieved from https://www.brenda-enzymes.info/ View Source